Cas no 2253638-46-7 ((2R,3R)-2-(1-Methyltriazol-4-yl)oxane-3-carboxylic acid)
(2R,3R)-2-(1-Methyltriazol-4-yl)oxane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(2R,3R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)oxane-3-carboxylic acid
- EN300-6730627
- (2R,3R)-2-(1-Methyltriazol-4-yl)oxane-3-carboxylic acid
- 2253638-46-7
-
- Inchi: 1S/C9H13N3O3/c1-12-5-7(10-11-12)8-6(9(13)14)3-2-4-15-8/h5-6,8H,2-4H2,1H3,(H,13,14)/t6-,8-/m1/s1
- InChI Key: NIAIRFWZVKUNIL-HTRCEHHLSA-N
- SMILES: O1CCC[C@@H](C(=O)O)[C@@H]1C1=CN(C)N=N1
Computed Properties
- Exact Mass: 211.09569129g/mol
- Monoisotopic Mass: 211.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 77.2Ų
(2R,3R)-2-(1-Methyltriazol-4-yl)oxane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6730627-0.05g |
rac-(2R,3R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)oxane-3-carboxylic acid |
2253638-46-7 | 95.0% | 0.05g |
$312.0 | 2025-03-13 | |
| Enamine | EN300-6730627-0.1g |
rac-(2R,3R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)oxane-3-carboxylic acid |
2253638-46-7 | 95.0% | 0.1g |
$466.0 | 2025-03-13 | |
| Enamine | EN300-6730627-0.25g |
rac-(2R,3R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)oxane-3-carboxylic acid |
2253638-46-7 | 95.0% | 0.25g |
$666.0 | 2025-03-13 | |
| Enamine | EN300-6730627-0.5g |
rac-(2R,3R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)oxane-3-carboxylic acid |
2253638-46-7 | 95.0% | 0.5g |
$1046.0 | 2025-03-13 | |
| Enamine | EN300-6730627-1.0g |
rac-(2R,3R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)oxane-3-carboxylic acid |
2253638-46-7 | 95.0% | 1.0g |
$1343.0 | 2025-03-13 | |
| Enamine | EN300-6730627-2.5g |
rac-(2R,3R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)oxane-3-carboxylic acid |
2253638-46-7 | 95.0% | 2.5g |
$2631.0 | 2025-03-13 | |
| Enamine | EN300-6730627-5.0g |
rac-(2R,3R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)oxane-3-carboxylic acid |
2253638-46-7 | 95.0% | 5.0g |
$3894.0 | 2025-03-13 | |
| Enamine | EN300-6730627-10.0g |
rac-(2R,3R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)oxane-3-carboxylic acid |
2253638-46-7 | 95.0% | 10.0g |
$5774.0 | 2025-03-13 | |
| 1PlusChem | 1P028NRU-50mg |
rac-(2R,3R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)oxane-3-carboxylicacid |
2253638-46-7 | 95% | 50mg |
$448.00 | 2024-05-25 | |
| 1PlusChem | 1P028NRU-100mg |
rac-(2R,3R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)oxane-3-carboxylicacid |
2253638-46-7 | 95% | 100mg |
$638.00 | 2024-05-25 |
(2R,3R)-2-(1-Methyltriazol-4-yl)oxane-3-carboxylic acid Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (2R,3R)-2-(1-Methyltriazol-4-yl)oxane-3-carboxylic acid
Compound CAS No. 2253638-46-7: (2R,3R)-2-(1-Methyltriazol-4-yl)oxane-3-carboxylic Acid
The compound (2R,3R)-2-(1-Methyltriazol-4-yl)oxane-3-carboxylic acid, identified by the CAS number 2253638-46-7, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and chemical reactivity. The molecule consists of an oxane ring (a six-membered cyclic ether) substituted with a carboxylic acid group at the 3-position and a 1-methyltriazolyl group at the 2-position. The stereochemistry at the 2R and 3R positions is critical for its functionality, as it determines the spatial arrangement of the substituents and their interactions with other molecules.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced stereoselective methodologies. Researchers have employed techniques such as asymmetric catalysis and enantioselective epoxidation to achieve high yields of the desired enantiomer. These methods are particularly important in pharmaceutical applications, where stereochemistry can significantly influence drug efficacy and safety. The synthesis of (2R,3R)-2-(1-Methyltriazol-4-yl)oxane-3-carboxylic acid has been optimized to minimize environmental impact, aligning with current green chemistry principles.
The structural features of this compound make it an attractive candidate for drug discovery programs targeting various therapeutic areas. The oxane ring provides a rigid framework that can enhance molecular stability, while the carboxylic acid group offers opportunities for further functionalization, such as esterification or amidation. The 1-methyltriazolyl group is known for its ability to act as a hydrogen bond acceptor, which can enhance bioavailability and binding affinity to target proteins. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases, making it a promising lead compound for further development.
In addition to its pharmacological applications, (2R,3R)-2-(1-Methyltriazol-4-yl)oxane-3-carboxylic acid has shown potential in materials science. Its unique combination of rigidity and functionality makes it suitable for use in self-assembling monolayers and advanced polymer systems. Researchers have explored its ability to form supramolecular structures through hydrogen bonding and π-interactions, which could lead to innovative materials with tailored properties for electronics and sensors.
The latest research on this compound has also focused on its biodegradation pathways and environmental fate. Understanding how this molecule interacts with natural ecosystems is crucial for assessing its safety and sustainability. Studies have shown that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing concerns about long-term environmental persistence. This information is valuable for regulatory agencies evaluating its use in pharmaceuticals and industrial applications.
In conclusion, (2R,3R)-2-(1-Methyltriazol-4-yl)oxane-3-carboxylic acid (CAS No. 2253638-46-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it a valuable tool in drug discovery, materials science, and environmental chemistry. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a key molecule in modern chemical research.
2253638-46-7 ((2R,3R)-2-(1-Methyltriazol-4-yl)oxane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)